Cas no 1780396-91-9 (1-ethyl-5-(pyrrolidin-3-yl)-1H-1,2,3,4-tetrazole)

• Product Name: 1-ethyl-5-(pyrrolidin-3-yl)-1H-1,2,3,4-tetrazole
• CAS No: 1780396-91-9
• MF: C₇H₁₃N₅
• MW: 167.211620092392
• CID: 5253613
• Update Time: 2025-05-23

1-ethyl-5-(pyrrolidin-3-yl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(pyrrolidin-3-yl)-1H-1,2,3,4-tetrazole

• Inchi： 1S/C7H13N5/c1-2-12-7(9-10-11-12)6-3-4-8-5-6/h6,8H,2-5H2,1H3
• InChI Key： ZOWRXURVVSMJGF-UHFFFAOYSA-N
• SMILES： N1(CC)C(C2CCNC2)=NN=N1

Additional information on 1-ethyl-5-(pyrrolidin-3-yl)-1H-1,2,3,4-tetrazole

Introduction to 1-ethyl-5-(pyrrolidin-3-yl)-1H-1,2,3,4-tetrazole (CAS No. 1780396-91-9)

1-ethyl-5-(pyrrolidin-3-yl)-1H-1,2,3,4-tetrazole (CAS No. 1780396-91-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 1-ethyl-5-(pyrrolidin-3-yl)-1H-1,2,3,4-tetrazole makes it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 1-ethyl-5-(pyrrolidin-3-yl)-1H-1,2,3,4-tetrazole consists of a tetrazole ring linked to a pyrrolidine moiety via an ethyl group. The tetrazole ring is a five-membered heterocyclic compound containing four nitrogen atoms and one carbon atom. This ring system is known for its stability and reactivity, making it a valuable scaffold in drug design. The pyrrolidine moiety, on the other hand, is a five-membered cyclic amine that can confer additional properties such as lipophilicity and conformational flexibility.

Recent studies have highlighted the potential of 1-ethyl-5-(pyrrolidin-3-yl)-1H-1,2,3,4-tetrazole in various biological contexts. One notable area of research is its activity as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on specific potassium channels, which are involved in the regulation of neuronal excitability and cardiac function. This property makes it a potential candidate for the treatment of neurological disorders and cardiovascular diseases.

In addition to its ion channel modulation properties, 1-ethyl-5-(pyrrolidin-3-yl)-1H-1,2,3,4-tetrazole has also shown promise in anti-inflammatory and anti-cancer research. A recent publication in the European Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, preliminary studies have indicated that it may have cytotoxic effects on certain cancer cell lines, suggesting its potential as an anticancer agent.

The synthesis of 1-ethyl-5-(pyrrolidin-3-yl)-1H-1,2,3,4-tetrazole has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the reaction of an appropriate nitrile with azide under mild conditions to form the tetrazole ring. Subsequent functionalization steps are then employed to introduce the pyrrolidine moiety and the ethyl group. These synthetic strategies have been detailed in several peer-reviewed articles and patents, providing a robust foundation for large-scale production.

The pharmacokinetic properties of 1-ethyl-5-(pyrrolidin-3-yl)-1H-1,2,3,4-tetrazole have also been extensively studied to assess its suitability as a drug candidate. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and plasma stability, which are crucial factors for effective drug delivery. Additionally, toxicity studies have shown that it is well-tolerated at therapeutic doses with minimal side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-ethyl-5-(pyrrolidin-3-yl)-1H-1,2,3,4-tetrazole in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported at doses up to 50 mg/kg. These findings provide a strong rationale for advancing this compound into later-stage clinical trials to further explore its therapeutic potential.

In conclusion, 1-Ethyl-5-(pyrrolidin-3-yL)-1H-,2,,4-tetrazole (CAS No. 1780396--9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for addressing unmet medical needs in various disease areas.